![molecular formula C16H25NO3 B6249182 tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate CAS No. 2411302-12-8](/img/no-structure.png)
tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate involves the reaction of tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate with a suitable reagent to introduce the tert-butyl group. The reaction is carried out under controlled conditions to ensure high yield and purity of the final product.", "Starting Materials": [ "3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylic acid", "tert-butyl alcohol", "coupling reagent", "base" ], "Reaction": [ "Step 1: Dissolve 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylic acid in a suitable solvent such as dichloromethane or chloroform.", "Step 2: Add a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine (TEA) to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours to allow for the formation of the intermediate tert-butyl ester.", "Step 4: Add tert-butyl alcohol to the reaction mixture and stir for several more hours to complete the reaction and form the final product, tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate.", "Step 5: Purify the product by column chromatography or recrystallization to obtain a pure sample of tert-butyl 3'-oxo-9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclobutane]-9-carboxylate." ] } | |
CAS RN |
2411302-12-8 |
Molecular Formula |
C16H25NO3 |
Molecular Weight |
279.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.